Cas no 63033-81-8 (Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro-)

• Product Name: Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro-
• CAS No: 63033-81-8
• MF: C₁₂H₇FN₄O₆
• MW: 322.205585718155
• CID: 1646589
• Update Time: 2024-09-12

Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro-
• N-(4-FLUOROPHENYL)PICRYLAMINE

• Inchi： 1S/C12H7FN4O6/c13-7-1-3-8(4-2-7)14-12-10(16(20)21)5-9(15(18)19)6-11(12)17(22)23/h1-6,14H
• InChI Key： JJGBDTGDFFAGMT-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(F)C=C2)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 322.03501
• Monoisotopic Mass: 322.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• Boiling Point: 419.0±45.0 °C(Predicted)
• PSA: 141.45
• pka: -9.21±0.25(Predicted)